Cas no 60138-13-8 (1,2-Dimyristoyl-3-palmitoyl-rac-glycerol)

• Product Name: 1,2-Dimyristoyl-3-palmitoyl-rac-glycerol
• CAS No: 60138-13-8
• MF: C₄₇H₉₀O₆
• MW: 751.213916301727
• CID: 951278
• PubChem ID: 3609399
• Update Time: 2025-10-30

1,2-Dimyristoyl-3-palmitoyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• 1,2-ditetradecanoyl-3-hexadecanoyl-rac-glycerol
• 1,2-Dimyristoyl-3-palmitoyl-rac-glycerol
• 2,3-di(tetradecanoyloxy)propyl hexadecanoate
• 1,2-bis-myristoyloxy-3-palmitoyloxy-propane
• 1,2-ditetradecanoyl-3-hexadecanoyl-sn-glycerol
• 14:0
• 41810_FLUKA
• AC1MTXG8
• rac-1,2-dimyristoyl-3-palmitoylglycerol
• rac-Glycerol 1,2-dimyristate 3-palmitate
• 1,2-Dimyristoyl-3-palmitoyl-rac-glycerol, ~99%
• CS-0997575
• rac-1,2-di tetradecanoyl-3-hexadecanoyl-glycerol
• SCHEMBL2734702
• TG 14:0_14:0_16:0
• DTXSID90394142
• 115144-39-3
• 3-(Palmitoyloxy)propane-1,2-diyl ditetradecanoate
• HY-157732
• DB-250829
• 60138-13-8
• PD126725
• 2,3-Bis(tetradecanoyloxy)propyl palmitate
• 1,2-Myristin-3-Palmitin

• Inchi： 1S/C47H90O6/c1-4-7-10-13-16-19-22-23-26-28-31-34-37-40-46(49)52-43-44(53-47(50)41-38-35-32-29-25-21-18-15-12-9-6-3)42-51-45(48)39-36-33-30-27-24-20-17-14-11-8-5-2/h44H,4-43H2,1-3H3
• InChI Key： AMXRERGJDVUTMF-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCC)=O)C(COC(CCCCCCCCCCCCC)=O)COC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 750.6741
• Monoisotopic Mass: 750.67374059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 53
• Rotatable Bond Count: 46
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.8
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 722.6±27.0 °C at 760 mmHg
• Flash Point: 276.2±23.8 °C
• PSA: 78.9
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

1,2-Dimyristoyl-3-palmitoyl-rac-glycerol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 22-24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triacylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Triradylcglycerols Triacylglycerols

Additional information on 1,2-Dimyristoyl-3-palmitoyl-rac-glycerol

Comprehensive Overview of 1,2-Dimyristoyl-3-palmitoyl-rac-glycerol (CAS No. 60138-13-8): Properties, Applications, and Industry Insights

1,2-Dimyristoyl-3-palmitoyl-rac-glycerol (CAS No. 60138-13-8) is a structured triglyceride that has garnered significant attention in the fields of pharmaceuticals, cosmetics, and food science. This compound, often abbreviated as DMPG, is a rac-glycerol derivative with two myristoyl groups and one palmitoyl group, making it a versatile ingredient for lipid-based formulations. Its unique molecular structure contributes to its emulsifying, stabilizing, and delivery-enhancing properties, which are highly valued in modern applications.

The growing demand for structured lipids like 1,2-Dimyristoyl-3-palmitoyl-rac-glycerol is driven by their ability to improve bioavailability in drug delivery systems. Researchers and formulators are increasingly exploring its potential in nanoparticle drug carriers and lipid-based excipients, addressing common challenges such as poor solubility and low absorption rates of active pharmaceutical ingredients (APIs). This aligns with the current industry focus on enhanced drug delivery technologies, a topic frequently searched in scientific databases and AI-driven platforms.

In the cosmetics sector, 1,2-Dimyristoyl-3-palmitoyl-rac-glycerol is prized for its skin-conditioning properties. Its molecular configuration allows it to integrate seamlessly into emollient formulations, providing moisture retention and barrier repair benefits. With the rising popularity of clean beauty and sustainable skincare, this compound is often highlighted in formulations that prioritize biocompatibility and eco-friendly sourcing. Searches for lipid-based skincare ingredients and natural emulsifiers have surged, reflecting consumer interest in science-backed cosmetic innovations.

From a nutritional perspective, DMPG is studied for its role in structured dietary lipids, which are engineered to mimic the metabolic benefits of natural fats. This is particularly relevant in the context of functional foods and medical nutrition, where tailored lipid compositions can support specific health outcomes. Industry trends indicate a spike in queries related to customized triglycerides and metabolic health, underscoring the compound’s relevance in personalized nutrition.

The synthesis and characterization of 1,2-Dimyristoyl-3-palmitoyl-rac-glycerol involve advanced techniques such as enzymatic esterification and chromatographic purification, ensuring high purity and consistency. Analytical methods like HPLC and mass spectrometry are routinely employed to verify its structural integrity, a critical factor for regulatory compliance in pharmaceutical and food applications. These technical aspects are frequently searched by professionals seeking quality control protocols for lipid excipients.

In summary, 1,2-Dimyristoyl-3-palmitoyl-rac-glycerol (CAS No. 60138-13-8) represents a multifaceted compound with broad utility across industries. Its alignment with trending topics like advanced drug delivery, sustainable cosmetics, and functional nutrition positions it as a key player in next-generation formulations. As research continues to uncover new applications, this structured lipid is poised to remain a focal point in scientific and commercial discussions.